Cas no 58175-57-8 (2-Propyl-1-pentanol)

• Product Name: 2-Propyl-1-pentanol
• CAS No: 58175-57-8
• MF: C₈H₁₈O
• MW: 130.227922916412
• MDL: MFCD00010260
• CID: 375460
• PubChem ID: 123543
• Update Time: 2025-06-14

2-Propyl-1-pentanol Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol, 2-propyl-
• 2-n-Propyl-1-pentanol
• 2-Propyl-1-pentanol
• 2-propylpentan-1-ol
• 1-Pentanol,2-propyl
• 2-n-propyl-pentanol
• 2-Propyl-1-hydroxypentane
• 2-propyl-pentan-1-ol
• 2-Propylpentanol
• valproyl alcohol
• 58175-57-8
• 2-Propyl-1-pentanol, 99%
• EN300-1826222
• AKOS009156914
• DTXSID0074716
• CS-0204896
• SCHEMBL282622
• AS-40657
• BRN 1697442
• MFCD00010260
• NS00022417
• DTXCID4042333

• MDL： MFCD00010260
• Inchi： 1S/C8H18O/c1-3-5-8(7-9)6-4-2/h8-9H,3-7H2,1-2H3
• InChI Key： LASHFHLFDRTERB-UHFFFAOYSA-N
• SMILES： OCC(CCC)CCC

Computed Properties

• Exact Mass: 130.13600
• Monoisotopic Mass: 130.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 46.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: Not available
• Density: 0.83 g/mL at 25 °C(lit.)
• Melting Point: -61.15°C (estimate)
• Boiling Point: 80-82 °C/12 mmHg(lit.)
• Flash Point: Fahrenheit: 161.6 ° f < br / > Celsius: 72 ° C < br / >
• Refractive Index: n20/D 1.43(lit.)
• PSA: 20.23000
• LogP: 2.19510
• Solubility: Not available
• Vapor Pressure: 0.3±0.7 mmHg at 25°C

2-Propyl-1-pentanol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• RTECS：SA7660000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 2-Propyl-1-pentanol

Comprehensive Overview of 2-Propyl-1-pentanol (CAS No. 58175-57-8): Properties, Applications, and Industry Insights

2-Propyl-1-pentanol (CAS No. 58175-57-8), also known as 2-propylpentan-1-ol, is a branched-chain aliphatic alcohol with significant industrial relevance. This compound belongs to the family of higher alcohols, characterized by its unique molecular structure and versatile applications. With growing interest in sustainable chemicals and bio-based solvents, 2-Propyl-1-pentanol has garnered attention for its potential in green chemistry initiatives. Researchers and manufacturers are increasingly exploring its role as an intermediate in flavor and fragrance synthesis, plasticizer production, and specialty coatings.

The molecular formula of 2-Propyl-1-pentanol is C₈H₁₈O, featuring a hydroxyl group attached to a seven-carbon chain with a propyl substituent at the second position. This structural configuration contributes to its moderate polarity, making it soluble in organic solvents while exhibiting limited water solubility—a property highly valued in formulation chemistry. Recent studies highlight its compatibility with low-VOC formulations, aligning with global trends toward environmentally friendly industrial processes. The compound's boiling point range (typically 180-190°C) and viscosity profile make it suitable for high-temperature applications where conventional solvents fail.

In the pharmaceutical industry, 2-Propyl-1-pentanol serves as a building block for active pharmaceutical ingredients (APIs). Its branched structure offers steric advantages in synthetic pathways, particularly for chiral compound synthesis. The compound's low toxicity profile (as evidenced by OECD 423 tests) has positioned it as a safer alternative to traditional aromatic alcohols in certain applications. Current research explores its potential in drug delivery systems, where its amphiphilic nature could enhance bioavailability of poorly soluble compounds—a hot topic in pharmaceutical innovation circles.

The cosmetics sector has shown growing interest in 2-Propyl-1-pentanol as a emollient ingredient and fragrance fixative. Its ability to modify the evaporation rate of volatile components makes it valuable in long-lasting perfume formulations. With consumers demanding clean beauty products, formulators are testing its compatibility with natural ingredient matrices. The compound's skin penetration enhancement properties are under investigation for transdermal delivery systems, though regulatory approvals for such uses remain pending in most jurisdictions.

Industrial applications of 2-Propyl-1-pentanol extend to the polymer industry, where it functions as a chain transfer agent in radical polymerization processes. Its branching pattern influences polymer microstructure, affecting final product properties like impact resistance and thermal stability. Manufacturers of engineering plastics are particularly interested in these structure-property relationships, especially for automotive applications where material performance under stress is critical. The compound's compatibility with polyolefins has opened new avenues in polymer modification research.

From an environmental standpoint, 2-Propyl-1-pentanol demonstrates favorable biodegradation kinetics in standard OECD 301 tests, addressing concerns about persistent organic pollutants. Its photochemical ozone creation potential (POCP) is significantly lower than many conventional solvents, making it attractive for eco-conscious manufacturing. Recent life cycle assessment (LCA) studies suggest that bio-based production routes could further reduce its carbon footprint—a key consideration in circular economy strategies.

Analytical characterization of 2-Propyl-1-pentanol typically involves gas chromatography-mass spectrometry (GC-MS) for purity assessment, with modern methods employing two-dimensional GC (GC×GC) for better separation of structural isomers. Nuclear magnetic resonance (NMR spectroscopy) confirms its molecular structure, while Fourier-transform infrared spectroscopy (FTIR) verifies the hydroxyl functionality. These analytical techniques are crucial for quality control in commercial production, especially for high-purity grades used in sensitive applications.

The global market for 2-Propyl-1-pentanol reflects broader trends in specialty chemicals demand. Asia-Pacific dominates production capacity, with significant growth in fine chemical synthesis facilities. European manufacturers emphasize green chemistry certifications, while North American producers focus on high-performance applications. Emerging regulatory frameworks like REACH compliance and FDA food contact approvals are shaping industry standards, with ongoing discussions about workplace exposure limits for this compound.

Future research directions for 2-Propyl-1-pentanol include exploration of catalytic synthesis pathways to improve atom economy, development of continuous flow production methods for enhanced efficiency, and investigation of its potential in energy storage systems. The compound's unique combination of physicochemical properties continues to inspire innovation across multiple industries, from advanced materials to sustainable technologies. As analytical techniques advance and regulatory landscapes evolve, 2-Propyl-1-pentanol is poised to maintain its relevance in the specialty chemicals market for years to come.